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Pictilisib Profile and Clinical Data

The table below summarizes the available key information on Pictilisib (GDC-0941).

Attribute Description

Drug Class Orally available, selective, potent class I pan-PI3K inhibitor [1] [2].

Primary Targets (IC₅₀) PI3Kα (3 nM), PI3Kβ (33 nM), PI3Kδ (3 nM), PI3Kγ (75 nM). Weakly

inhibits mTOR (IC₅₀ 580 nM) [1].

Key Combination Often studied in combination with Fulvestrant (an endocrine

therapy) [2].

Response in
Advanced/Metastatic Breast
Cancer

No significant improvement in Progression-Free Survival (PFS)

when added to fulvestrant [1] [2]. Significant toxicity was observed,
reducing treatment effectiveness [2].

Response in Other Solid
Tumors

A phase I study in various solid tumors showed antitumor activity
with an acceptable safety profile [1]. Specific response rates per

cancer type are not provided.
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Experimental Protocol Overview

The clinical data for Pictilisib primarily comes from Phase II trials. Here is a typical methodology for these

studies:

Objective: To evaluate the efficacy and safety of Pictilisib in combination with an endocrine therapy

(fulvestrant) for treating advanced breast cancer.
Study Design: A randomized, double-blind, placebo-controlled Phase II trial.
Patient Population: Patients with HR-positive, HER2-negative advanced or metastatic breast
cancer whose disease had progressed on prior endocrine therapy [2].

Intervention Group: Pictilisib + Fulvestrant.
Control Group: Placebo + Fulvestrant.

Primary Endpoint: Progression-Free Survival (PFS), defined as the time from randomization to
disease progression or death from any cause [2].

Key Findings: The addition of Pictilisib to fulvestrant did not significantly improve PFS compared
to the placebo group. The treatment was associated with significant toxicity, which led to dose

reductions and discontinuations, limiting its efficacy [1] [2].

Pictilisib's Role in the PI3K Signaling Pathway

The following diagram illustrates the mechanism of action of Pictilisib within the PI3K/AKT/mTOR

pathway, a key signaling cascade frequently dysregulated in cancer.
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Growth Factor Signaling Pictilisib Inhibition
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Interpretation and Further Research

The available data suggests that while Pictilisib is a potent PI3K inhibitor preclinically, its clinical efficacy

as part of a combination therapy in advanced breast cancer has been limited, largely due to toxicity issues

that overshadow any potential benefit [2].

To conduct a more thorough comparison, you may need to:

Consult specialized cancer drug databases like ClinicalTrials.gov for detailed records of all
Pictilisib trials.

Search for systematic reviews or meta-analyses that pool data from multiple early-phase trials to
provide a broader view of response rates.

Explore newer-generation PI3K inhibitors (e.g., Alpelisib, Inavolisib) that were developed to have a
better efficacy and safety profile, as these are now more central to current research [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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